N-methoxy-N-methylcarbamoyl chloride

• IUPAC Name: N-methoxy-N-methylcarbamoyl chloride
• InChI: InChI=1S/C3H6ClNO2/c1-5(7-2)3(4)6/h1-2H3
• InChI Key: SHQJHXLWZDMQEJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)Cl)OC
• Molecular Formula: C3H6ClNO2
• DSSTOX Substance ID: DTXSID80370576
• Molecular Weight: 123.54 g/mol
• CAS RN: 30289-28-2

Description

N-methoxy-N-methylcarbamoyl chloride (NMMC) is a highly reactive organic compound that is widely used in the synthesis of a variety of compounds. It is a versatile reagent that is used in the synthesis of pharmaceuticals, agricultural chemicals, and other compounds. It appears as a clear colorless to slightly yellow liquid.

Synthesis Analysis

NMMC is a highly reactive compound that is widely used in the synthesis of a variety of compounds. It is a versatile reagent that is used in the synthesis of pharmaceuticals, agricultural chemicals, and other compounds. It has been used in the preparation of Weinreb amides.

Molecular Structure Analysis

The molecular formula of NMMC is C3H6ClNO2. It has a molecular weight of 123.54. The InChI key is SHQJHXLWZDMQEJ-UHFFFAOYSA-N.

Chemical Reactions Analysis

NMMC is a highly reactive compound. It reacts with water to form toxic fumes and hydrogen chloride, a toxic and corrosive gas.

Physical And Chemical Properties Analysis

NMMC is a clear colorless to slightly yellow liquid. It has a boiling point of 60 °C/18 mmHg. The specific gravity is 1.22 and the refractive index is 1.4420 to 1.4440 (20°C, 589 nm).

Scientific Research Applications

Synthesis of N-Methoxy-N-methylamides

N-methoxy-N-methylcarbamoyl chloride serves as a pivotal reagent in the palladium-catalyzed coupling reactions for synthesizing N-methoxy-N-methylamides. This method enables the efficient attachment of a carbonyl equivalent to sp and sp2 carbon atoms, offering a versatile foundation for further chemical transformations. The technique highlights the compound's role in facilitating moderate to good yield syntheses, emphasizing its importance in synthetic organic chemistry (Murakami, Hoshino, Ito, & Ito, 1998).

Conversion of Carboxylic Acids to N-Methoxy-N-methylamides

Another significant application is the efficient conversion of carboxylic acids into N-methoxy-N-methylamides using N-methoxy-N-methylcarbamoyl chloride. This process, involving bis(trichloromethyl) carbonate and N,O-dimethylhydroxylamine hydrochloride, highlights the reagent's capacity to facilitate the creation of Weinreb amides, which are crucial intermediates for synthesizing various carbonyl functional groups through stable metal-chelated intermediates (Lee & Park, 2002).

Preparation of Secondary α-Ketoamides

N-methoxy-N-methylcarbamoyl chloride also finds application in the preparation of secondary α-ketoamides from acid chlorides via aminocarbonylation, utilizing carbamoylsilane. This method offers a convenient route for transforming acid chlorides into α-ketoamides, showcasing the reagent's utility in creating complex organic compounds with potential for further chemical manipulation (Ma, Liu, & Chen, 2016).

Photochemical Production of Methyl Chloride

In environmental chemistry, N-methoxy-N-methylcarbamoyl chloride has been implicated in the photochemical production of methyl chloride from simple lignin-like molecules in saline waters. This discovery provides insight into natural methyl chloride production mechanisms, potentially contributing to our understanding of atmospheric chemistry and the global chlorine budget (Moore, 2008).

Insights into Chemical Reactivity and Mechanisms

Studies on the reactivity of N-methyl-N-arylcarbamoyl chlorides with pyridines in dimethyl sulfoxide have provided valuable information on nucleophilic substitution reactions, contributing to a deeper understanding of chemical reactivity and mechanism design. This research underscores the importance of N-methoxy-N-methylcarbamoyl chloride in studying and elucidating complex chemical processes (Lee et al., 2001).

Safety and Hazards

NMMC is a dangerous compound. It causes severe skin burns and eye damage. It is a combustible liquid and may be corrosive to metals. It reacts with water to form toxic fumes and hydrogen chloride, a toxic and corrosive gas.

Mechanism of Action

Target of Action

N-methoxy-N-methylcarbamoyl chloride is a unique chemical compound used in organic synthesis . The primary targets of N-methoxy-N-methylcarbamoyl chloride are organic compounds that can undergo nucleophilic substitution reactions .

Mode of Action

N-methoxy-N-methylcarbamoyl chloride, being a carbamoyl chloride, is highly reactive . It interacts with its targets by undergoing nucleophilic substitution reactions. In these reactions, the chloride ion is replaced by a nucleophile, a molecule that donates an electron pair to form a chemical bond .

Biochemical Pathways

It is known that the compound is used in organic synthesis to introduce methoxycarbonyl groups . This can affect various biochemical pathways depending on the specific context of the reaction.

Pharmacokinetics

Its bioavailability would depend on factors such as the route of administration and the presence of other compounds .

Result of Action

The molecular and cellular effects of N-methoxy-N-methylcarbamoyl chloride’s action depend on the specific context of its use. In general, it can be used to modify organic compounds, potentially altering their properties and functions .

Action Environment

The action, efficacy, and stability of N-methoxy-N-methylcarbamoyl chloride can be influenced by various environmental factors. For instance, the compound is sensitive to moisture and can react with water to release toxic gases . Therefore, it should be handled and stored under dry conditions. Additionally, its reactivity may be affected by temperature and the presence of other chemicals .